Cas no 621-30-7 (m-Tolyl isothiocyanate)
m-Tolyl isothiocyanate structure
Product Name:m-Tolyl isothiocyanate
CAS No:621-30-7
MF:C8H7NS
MW:149.212880373001
MDL:MFCD00004807
CID:39063
PubChem ID:69304
Update Time:2025-04-18
m-Tolyl isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- m-tolyl isothiocyanate
- 3-Methylphenyl isothiocyanate
- 1-isothiocyanato-3-methylbenzene
- 3-Tolyl isothiocyanate
- Isothiocyanic Acid m-Tolyl Ester
- m-tolylisothiocyanate
- Benzene, 1-isothiocyanato-3-methyl-
- BDPQUWSFKCFOST-UHFFFAOYSA-N
- 1-isothiocyanato-3-methyl-benzene
- 1-isothiocyanato-3-methylbenzol
- 3-Isothiocyanatotoluene
- 3-methylbenzenisothiocyanate
- 3-methylphenylisothiocyanate
- isothiocyanato-3-methylbenzene
- m-Tolyl isothio
- m-Tolyl isothiocyanate
-
- MDL： MFCD00004807
- Inchi： 1S/C8H7NS/c1-7-3-2-4-8(5-7)9-6-10/h2-5H,1H3
- InChI Key： BDPQUWSFKCFOST-UHFFFAOYSA-N
- SMILES： S=C=NC1=CC=CC(C)=C1
- BRN： 878488
Computed Properties
- Exact Mass: 149.03000
- Monoisotopic Mass: 149.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.1
- Topological Polar Surface Area: 44.4
Experimental Properties
- Color/Form: Colorless liquid
- Density: 1.103 g/mL at 25 °C(lit.)
- Boiling Point: 240°C(lit.)
- Flash Point: Degrees Fahrenheit:222.8°F
Degrees Celsius:106°C - Refractive Index: n20/D 1.6328(lit.)
- Water Partition Coefficient: May decompose OSE
- PSA: 44.45000
- LogP: 2.72930
- Sensitiveness: Moisture Sensitive
- Solubility: Soluble in water.
m-Tolyl isothiocyanate Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Warning
- Hazard Statement： H301+H331-H315-H319-H335
- Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
- Hazardous Material transportation number：2206
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26-S37/39-S45-S36/37/39
-
Hazardous Material Identification：
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R23/24/25; R36/37/38; R42/43
- HazardClass：6.1
- PackingGroup：III
- Packing Group：III
- Hazard Level：6.1
m-Tolyl isothiocyanate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
m-Tolyl isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 001281-1g |
3-Tolyl isothiocyanate |
621-30-7 | 97% | 1g |
￡10.00 | 2022-03-29 | |
| Fluorochem | 001281-25g |
3-Tolyl isothiocyanate |
621-30-7 | 97% | 25g |
￡52.00 | 2022-03-29 | |
| Fluorochem | 001281-100g |
3-Tolyl isothiocyanate |
621-30-7 | 97% | 100g |
￡160.00 | 2022-03-29 | |
| BAI LING WEI Technology Co., Ltd. | 136667-5G |
m-Tolyl isothiocyanate, 97% |
621-30-7 | 97% | 5G |
￥ 280 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 136667-25G |
m-Tolyl isothiocyanate, 97% |
621-30-7 | 97% | 25G |
￥ 941 | 2022-04-26 | |
| TRC | I232746-100mg |
3-isothiocyanatotoluene, m-tolyl isothiocyanate, 1-isothiocyanato-3-methylbenzene |
621-30-7 | 100mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I232746-500mg |
3-isothiocyanatotoluene, m-tolyl isothiocyanate, 1-isothiocyanato-3-methylbenzene |
621-30-7 | 500mg |
$ 65.00 | 2022-06-04 | ||
| TRC | I232746-1g |
3-isothiocyanatotoluene, m-tolyl isothiocyanate, 1-isothiocyanato-3-methylbenzene |
621-30-7 | 1g |
$ 80.00 | 2022-06-04 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-DK511-1g |
m-Tolyl isothiocyanate |
621-30-7 | 98% | 1g |
￥72.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-DK511-5g |
m-Tolyl isothiocyanate |
621-30-7 | 98% | 5g |
￥234.0 | 2022-05-30 |
m-Tolyl isothiocyanate Related Literature
-
Naseem Qureshi,Dimitri S. Yufit,Kirsty M. Steed,Judith A. K. Howard,Jonathan W. Steed CrystEngComm 2014 16 8413
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